Cas no 1208076-59-8 (2,5-Difluoro-4-methoxythiophenol)

• Product Name: 2,5-Difluoro-4-methoxythiophenol
• CAS No: 1208076-59-8
• MF: C₇H₆F₂OS
• MW: 176.183747768402
• MDL: MFCD12026234
• CID: 4577533
• Update Time: 2025-11-02

2,5-Difluoro-4-methoxythiophenol Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-4-methoxybenzenethiol
• 2,5-Difluoro-4-methoxythiophenol

• MDL： MFCD12026234
• Inchi： 1S/C7H6F2OS/c1-10-6-2-5(9)7(11)3-4(6)8/h2-3,11H,1H3
• InChI Key： NUWWSMJPZKAPSD-UHFFFAOYSA-N
• SMILES： C1(S)=CC(F)=C(OC)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Additional information on 2,5-Difluoro-4-methoxythiophenol

Comprehensive Guide to 2,5-Difluoro-4-methoxythiophenol (CAS No. 1208076-59-8): Properties, Applications, and Market Insights

2,5-Difluoro-4-methoxythiophenol (CAS No. 1208076-59-8) is a specialized organosulfur compound that has garnered significant attention in pharmaceutical and materials science research. This fluorinated thiophenol derivative features a unique molecular structure combining methoxy and fluorine substituents, making it valuable for advanced synthetic applications. With the growing demand for fluorinated building blocks in drug discovery, this compound has become increasingly relevant in modern chemistry.

The compound's molecular formula is C₇H₆F₂OS, with a molecular weight of 176.18 g/mol. Its distinctive 2,5-difluoro substitution pattern on the aromatic ring contributes to enhanced electronic properties compared to non-fluorinated analogs. Researchers particularly value 4-methoxythiophenol derivatives for their ability to modify electronic characteristics in conjugated systems, which is crucial for developing organic electronic materials and pharmaceutical intermediates.

In pharmaceutical applications, 2,5-Difluoro-4-methoxythiophenol serves as a key intermediate in the synthesis of potential drug candidates. The presence of fluorine atoms often improves metabolic stability and membrane permeability, addressing current challenges in drug bioavailability optimization - a hot topic in medicinal chemistry. Recent studies suggest its utility in developing kinase inhibitors and other targeted therapies, aligning with the pharmaceutical industry's focus on precision medicine.

The compound's applications extend to materials science, where fluorinated thiophenol compounds contribute to the development of advanced materials. Its electron-withdrawing fluorine substituents make it valuable for creating self-assembled monolayers (SAMs) on metal surfaces, particularly in nanotechnology applications. This property is especially relevant given the current research focus on molecular electronics and organic semiconductors, areas experiencing rapid growth in sustainable technology development.

From a synthetic chemistry perspective, 2,5-Difluoro-4-methoxythiophenol offers several advantages. The methoxy group provides synthetic handles for further functionalization, while the thiol group enables conjugation to various scaffolds. These features make it particularly useful in click chemistry applications and the construction of complex molecular architectures, addressing the growing need for modular synthetic approaches in chemical research.

Market analysis indicates increasing demand for specialty fluorinated compounds like 2,5-Difluoro-4-methoxythiophenol. The global market for fluorinated pharmaceutical intermediates is projected to grow significantly, driven by the development of novel therapeutics and diagnostic agents. This compound's unique structural features position it well to meet the needs of researchers working on next-generation PET imaging agents and targeted drug delivery systems.

Handling and storage of 2,5-Difluoro-4-methoxythiophenol require standard precautions for organosulfur compounds. It should be stored under inert atmosphere at low temperatures to maintain stability. While not classified as highly hazardous, proper laboratory practices should be followed when working with this material, including the use of appropriate personal protective equipment.

Recent publications highlight innovative applications of difluoromethoxythiophenol derivatives in various fields. One notable study demonstrated its use in creating novel liquid crystal materials with improved thermal stability, addressing current challenges in display technology. Another research group utilized it as a building block for fluorescent probes capable of detecting biologically relevant analytes, showcasing its versatility in sensor development.

The synthesis of 2,5-Difluoro-4-methoxythiophenol typically involves multi-step procedures starting from commercially available fluorinated precursors. Recent advances in green chemistry have led to improved synthetic routes with better atom economy and reduced environmental impact, aligning with the chemical industry's sustainability goals. These developments have made the compound more accessible to researchers while maintaining high purity standards.

Quality control for 2,5-Difluoro-4-methoxythiophenol involves rigorous analytical techniques including HPLC, GC-MS, and NMR spectroscopy. The compound's purity is particularly important for pharmaceutical applications, where even minor impurities can affect biological activity. Reputable suppliers provide comprehensive analytical data to ensure researchers receive material meeting their specific requirements.

Future research directions for 2,5-Difluoro-4-methoxythiophenol include exploring its potential in emerging fields such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). Its ability to coordinate with metal centers while providing structural diversity makes it an interesting candidate for designing novel porous materials with applications in gas storage, separation, and catalysis.

For researchers considering 2,5-Difluoro-4-methoxythiophenol for their projects, several factors should be evaluated. The compound's compatibility with various reaction conditions, its stability under different pH ranges, and its potential for further derivatization should all be considered. Consulting recent literature and technical data sheets can help determine whether this fluorinated thiol reagent is suitable for specific applications.

In conclusion, 2,5-Difluoro-4-methoxythiophenol (CAS No. 1208076-59-8) represents a valuable tool for researchers across multiple disciplines. Its unique combination of fluorine substitution and thiol functionality makes it particularly useful in addressing current challenges in pharmaceutical development and materials science. As research continues to uncover new applications for fluorinated aromatic compounds, the importance of specialized building blocks like this is likely to grow, solidifying its position as a key material in advanced chemical research.